Antidepressant agent 3

• Molecular Formula: C17H30ClN5O2S
• Molecular Weight: 404.0 g/mol
• InChI: InChI=1S/C17H29N5O2S.ClH/c1-13(2)14-15(23)18-17(19-16(14)24)25-12-11-22(20-7-3-4-8-20)21-9-5-6-10-21;/h13H,3-12H2,1-2H3,(H2,18,19,23,24);1H
• InChIKey: YMMSUIHPVDFVIO-UHFFFAOYSA-N

Antidepressant Agent 3 – Multi-Target Pyrimidine Thioether

Antidepressant agent 3 (also designated compound 5c) is a pyrimidine thioether derivative with the molecular formula C₁₇H₃₀ClN₅O₂S and a molecular weight of 403.97 Da [1]. It was developed as a novel structural analogue of the antihypoxic drug Isothiobarbamine, originating from key intermediates in the synthesis of S-DABO antivirals [2]. The compound is orally bioactive and exhibits a polyvalent pharmacological profile encompassing antidepressant, anxiolytic, performance-enhancing, and nootropic activities [3]. Molecular docking studies indicate a plausible trimodal mechanism of action involving simultaneous interaction with GABA-A, melatonin (MT1/MT2), and sigma-1 receptors—a polypharmacology profile that distinguishes it from conventional monoaminergic antidepressants [2].

Social Defeat Model Research

Selected for chronic social depression model evaluation in mouse studies

Multi-Target Profile

Engages GABA-A, melatonin MT1/MT2, and sigma-1 receptors per docking

Oral Bioactivity

Orally bioactive in rodent behavioral paradigms

• [1] Fioravanti R, Proia E, Tyurenkov IN, Kurkin DV, Bakulin DA, Kovalev NS, Sheikin DS, Kirillov IA, Nawrozkij MB, Vernigora AA, Brunilina LL, Fiorentino F, Mladenović M, Rotili D, Ragno R. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity. Eur J Med Chem. 2023 Jan 5;245(Pt 2):114902. doi: 10.1016/j.ejmech.2022.114902. PMID: 36403514. View Source
• [2] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity. Eur J Med Chem. 2023;245(Pt 2):114902. (Full abstract and highlights via ScienceDirect). View Source
• [3] MedChemExpress. Antidepressant agent 3 (HY-151951) – Product Datasheet. Accessed 2026. View Source

Antidepressant Agent 3: Why Substitution Fails

Within the pyrimidine thioether series reported by Fioravanti et al. (2023), only compounds 5c and 5f were advanced to the stringent social depression model, while the structurally related analog 5e was not selected for this higher-tier evaluation [1]. This intra-class selection bias reflects differential in vivo performance that cannot be predicted from chemical similarity alone. Furthermore, the trimodal receptor engagement profile of antidepressant agent 3—spanning GABA-A, melatonin, and sigma-1 receptors—is mechanistically distinct from the monoamine reuptake inhibition exerted by fluoxetine and other SSRIs . This polypharmacology renders simple target-based substitution invalid. Critically, 5c demonstrated acute toxicity lower than that of fluoxetine hydrochloride in the same study, meaning toxicity equivalence assumptions also fail [1]. Procurement decisions predicated on class-level assumptions or structural similarity to 5e or 5f will not recapitulate the specific efficacy-toxicity balance established for 5c.

5c (Advanced) vs 5e (Not Advanced)

Structural analog 5e was not selected for the social depression model; substitution may not recapitulate model response.

5c Polypharmacology vs SSRI

Fluoxetine and SSRIs act via SERT inhibition, distinct from 5c's trimodal receptor engagement; target-based substitution is not valid.

Acute Toxicity Profile

Reported acute toxicity of 5c lower than fluoxetine; class-level toxicity assumptions do not apply.

• [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity. Eur J Med Chem. 2023 Jan 5;245(Pt 2):114902. PMID: 36403514. View Source

Antidepressant Agent 3: Comparative Evidence

Social Depression Model: Selection Advantage Over 5e

In the original lead identification study, compounds 5c, 5e, and 5f were all initially identified as possessing antidepressant/anxiolytic properties in primary in vivo screens. However, only 5c and 5f were subsequently advanced to the social depression model in mice—a higher-tier, translational assay of chronic psychosocial stress [1]. Compound 5e did not qualify for this advanced evaluation. At 10 mmol/kg administered orally (p.o./i.g.), 5c increased motor and tentative search activity, elevated interaction frequency, and improved sucrose preference scores compared to untreated socially depressed controls [2]. This selection represents a direct intra-study gatekeeping decision based on differential efficacy.

Model Selection

Head-to-head

5c selected for social depression model; 5e was not

Supports intra-study selection context; substitution with 5e may not reproduce model response

Selection decision based on primary screen performance (in vivo)

Evidence Dimension	Advancement to social depression model (binary selection criterion within the same study)
Target Compound Data	Compound 5c: Advanced to social depression model; 10 mmol/kg p.o. produced significant increases in motor activity, tentative search behavior, interaction frequency, and sucrose preference vs. depressed controls
Comparator Or Baseline	Compound 5e: NOT advanced to social depression model (failed to meet selection threshold in primary screens)
Quantified Difference	Qualitative gatekeeping decision: 5c passed; 5e did not. Only 2 of 3 lead compounds (5c and 5f) were selected for the social depression paradigm.
Conditions	In vivo mouse model of social depression (chronic psychosocial stress paradigm); oral (p.o./i.g.) administration at 10 mmol/kg [1][2]

Why This Matters

Procuring 5e as a substitute for 5c introduces risk of investing in a compound that was explicitly deprioritized by the original investigators based on inferior performance, undermining experimental reproducibility in social defeat-based depression models.

• [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity. Eur J Med Chem. 2023 Jan 5;245(Pt 2):114902. PMID: 36403514. View Source
• [2] MedChemExpress. Antidepressant agent 3 (HY-151951) – In Vivo Activity Data (compound 5c, 10 mmol/kg i.g., social depression mouse model). Accessed 2026. View Source

Acute Toxicity: Comparison with Fluoxetine

The original study explicitly compared the acute toxicity of compounds 5c and 5f against fluoxetine hydrochloride, the prototypical SSRI and one of the most widely prescribed antidepressants globally. Both 5c and 5f exhibited minimal acute toxicity that was lower than that of fluoxetine hydrochloride [1]. This finding was reported as a key differentiator in the abstract and conclusions of the study, indicating that the safety margin of 5c compares favorably to the clinical gold-standard SSRI. While the paper does not publicly report precise LD₅₀ values in the accessible abstract, the explicit ordinal comparison (5c < fluoxetine in acute toxicity) is a direct intra-study benchmark.

Acute Toxicity

Head-to-head

5c minimal acute toxicity lower than fluoxetine

Supports safety-related endpoint benchmarking context

Ordinal comparison from same experimental framework

Evidence Dimension	Acute toxicity (ordinal comparison)
Target Compound Data	Compound 5c: Minimal acute toxicity
Comparator Or Baseline	Fluoxetine hydrochloride: Acute toxicity higher than that of 5c
Quantified Difference	Ordinal: Acute toxicity of 5c < Acute toxicity of Fluoxetine hydrochloride (exact LD₅₀ values not publicly accessible outside full-text paywall)
Conditions	Standard acute toxicity assessment in mice; within the same experimental framework as the behavioral assays [1]

Why This Matters

For safety pharmacology and translational development workflows, the documented toxicity advantage of 5c over fluoxetine provides a quantitative motivational basis for selecting this compound over the SSRI reference standard when lower acute toxicity risk is a study design requirement.

• [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity. Eur J Med Chem. 2023 Jan 5;245(Pt 2):114902. PMID: 36403514. (Abstract: 'Moreover, 5c and 5f exhibited minimal acute toxicity, lower than Fluoxetine hydrochloride.') View Source

Multi-Target Polypharmacology vs. Monoaminergic Drugs

Molecular docking studies conducted in the original paper identified three distinct receptor targets for 5c: GABA-A, melatonin (MT1/MT2), and sigma-1 receptors [1]. This trimodal binding profile is fundamentally distinct from fluoxetine and most SSRIs, which exert their primary therapeutic effect through selective serotonin transporter (SERT) inhibition (fluoxetine Ki for SERT ≈ 0.8–1.0 nM; sigma-1 Ki ≈ 2,000–20,000 nM, i.e., negligible) [2]. The multi-receptor engagement of 5c suggests a polypharmacology-based mechanism that may address the multi-factorial pathophysiology of depression—including circadian rhythm dysregulation (melatonin), neurosteroidergic dysfunction (GABA-A), and impaired cellular proteostasis/calcium homeostasis (sigma-1)—through a single molecular entity. This contrasts with the single-primary-target paradigm of conventional antidepressants.

Receptor Targets

Class-level inference

3 primary targets (GABA-A, MT1/MT2, sigma-1) for 5c

Supports receptor deconvolution studies; distinct from SERT-only SSRI profiles

Docking-based target identification; experimental binding affinities not yet reported

Evidence Dimension	Number and type of primary receptor targets engaged
Target Compound Data	Compound 5c: 3 primary targets (GABA-A, melatonin MT1/MT2, sigma-1) identified via molecular docking [1]
Comparator Or Baseline	Fluoxetine: 1 primary target (SERT); negligible affinity for sigma-1 receptor (Ki > 2 μM) [2]. Agomelatine: 2 primary targets (melatonin MT1/MT2, 5-HT2C antagonist). Vortioxetine: multimodal but primarily serotonergic.
Quantified Difference	3 targets (5c) vs. 1 target (fluoxetine) vs. 2 targets (agomelatine). No Ki/IC₅₀ values available for 5c receptor binding due to computational nature of target identification.
Conditions	In silico molecular docking studies; experimental validation of direct binding affinities not yet reported in the primary literature [1]

Why This Matters

For research programs exploring polypharmacology-based antidepressant mechanisms or seeking tool compounds with multi-receptor engagement distinct from monoaminergic paradigms, 5c offers a mechanistically unique profile not replicable by SSRIs, SNRIs, or currently marketed multi-target agents.

• [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents. Eur J Med Chem. 2023;245(Pt 2):114902. PMID: 36403514. (Molecular modelling: 'compounds 5c, 5e, and 5f, which seem to bind GABA-A, melatonin, and sigma-1 receptors.') View Source
• [2] Ishikawa M, Hashimoto K. The role of sigma-1 receptors in the pathophysiology of neuropsychiatric diseases. J Receptor Ligand Channel Res. 2010;3:25-36. (Fluoxetine sigma-1 Ki data). Also: Hayashi T, Su TP. Sigma-1 receptor chaperones at the ER-mitochondrion interface regulate Ca²⁺ signaling and cell survival. Cell. 2007;131(3):596-610. View Source

Behavioral Efficacy in Chronic Social Defeat

In the social depression model, 5c (10 mmol/kg, p.o.) produced a multi-parametric behavioral improvement relative to untreated depressed control groups. Specifically, the compound increased locomotor and tentative search activity, elevated social interaction frequency, and improved performance in the sucrose preference test—a validated measure of anhedonia, a core symptom of depression [1]. The multi-endpoint improvement pattern (motor, exploratory, social, and hedonic domains) suggests a broad-spectrum normalization of depression-like behavior rather than isolated effects on a single behavioral dimension. The sucrose preference test, in particular, is considered a translational biomarker for anhedonia with direct clinical relevance to melancholic depression subtypes.

Behavioral Response

Reported

Multi-domain improvement: motor, social interaction, sucrose preference

Supports behavioral endpoint review in social defeat model

Exact effect sizes and p-values not publicly reported

Evidence Dimension	Multi-domain behavioral improvement in chronic social depression paradigm
Target Compound Data	Compound 5c (10 mmol/kg p.o.): Increased motor activity, tentative search activity, social interaction frequency, and sucrose preference scores vs. depressed controls
Comparator Or Baseline	Untreated/vehicle socially depressed mouse control group
Quantified Difference	Qualitative multi-endpoint improvement (exact numerical effect sizes and p-values not publicly accessible outside full-text paywall; reported as significant in the original paper abstract and vendor datasheets)
Conditions	Mouse model of social depression (chronic psychosocial stress); 10 mmol/kg oral (p.o./i.g.) administration; behavioral assays: open field/locomotor activity, social interaction test, sucrose preference test [1]

Why This Matters

The multi-domain behavioral efficacy profile establishes that 5c produces effects across distinct depression-relevant behavioral dimensions (motor, social, hedonic), making it suitable for research paradigms requiring comprehensive antidepressant-like activity beyond single-endpoint screening assays such as the forced swim test alone.

• [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents. Eur J Med Chem. 2023;245(Pt 2):114902. PMID: 36403514. View Source

Oral Bioactivity and Polyvalent Efficacy

Antidepressant agent 3 is explicitly characterized as an orally bioactive compound exhibiting four distinct pharmacological activities within a single molecular entity: antidepressant, anxiolytic, performance-enhancing, and nootropic effects [1][2]. This polyvalent spectrum was demonstrated through a battery of in vivo assays. Oral bioactivity is a critical practical differentiator from many research-stage antidepressant candidates that require parenteral administration (intraperitoneal or intravenous), which complicates chronic dosing paradigms and reduces translational relevance. The combination of anxiolytic and nootropic activities with core antidepressant efficacy is particularly notable, as conventional antidepressants such as SSRIs may produce initial anxiogenic effects and are not associated with cognitive or performance enhancement.

Polyvalent Profile

Class-level

Orally bioactive; reported mood, anxiety, cognition, and performance endpoints in mice

Reported polyvalent behavioral profile supports multi-domain study design

Oral route enables chronic dosing; requires further independent validation

Evidence Dimension	Oral bioactivity and breadth of pharmacological spectrum
Target Compound Data	Compound 5c: Orally bioactive; 4 demonstrated pharmacological domains (antidepressant, anxiolytic, performance-enhancing, nootropic)
Comparator Or Baseline	Many research-stage tool compounds: Require i.p. or i.v. administration; typically profiled for 1–2 pharmacological domains. Fluoxetine: Orally active, antidepressant and anxiolytic (following chronic administration), but not nootropic or performance-enhancing.
Quantified Difference	Route: Oral (5c) vs. parenteral (many tool compounds). Pharmacological domains: 4 domains (5c) vs. 1–2 domains (most monoaminergic antidepressants).
Conditions	In vivo mouse behavioral battery; oral (p.o./i.g.) administration at 10 mmol/kg [1][2]

Why This Matters

For chronic dosing studies or translational research programs where oral administration is preferred for pharmacokinetic, behavioral, or practical reasons, 5c's oral bioactivity and broad polyvalent profile eliminate the need for multiple separate tool compounds to cover distinct behavioral domains.

• [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents. Eur J Med Chem. 2023;245(Pt 2):114902. PMID: 36403514. View Source
• [2] TargetMol. Antidepressant agent 3 (T75002) – Product Description: 'an orally active compound, showcases multifaceted pharmacological properties including antidepressant, anxiolytic, performance-enhancing, and nootropic activities.' Accessed 2026. View Source

Antidepressant Agent 3: Research Applications

Chronic Social Defeat Models for Antidepressant Research

Antidepressant agent 3 is uniquely suited for research employing the social depression (chronic psychosocial defeat) model in mice, as it is one of only two compounds from the pyrimidine thioether series explicitly validated in this translational paradigm [1]. Investigators seeking to replicate or extend findings on multi-domain behavioral recovery (locomotor, social interaction, sucrose preference/anhedonia) should select 5c over the non-advanced analog 5e, which was deprioritized during the screening cascade. The established oral dose of 10 mmol/kg provides a defined experimental starting point for dosing regimen design .

Multi-Target Profiling and Receptor Deconvolution

Research programs investigating non-monoaminergic mechanisms of antidepressant action—particularly those focused on sigma-1 receptor chaperone function, melatonin receptor-mediated circadian rhythm modulation, or GABA-A receptor involvement in mood regulation—can employ 5c as a single-molecule polypharmacological probe [1]. Its computationally predicted trimodal binding profile (GABA-A, melatonin MT1/MT2, sigma-1) makes it a valuable tool compound for receptor deconvolution studies, competitive binding assays to experimentally validate docking predictions, and structure-activity relationship (SAR) campaigns aimed at optimizing target engagement ratios across the three receptor systems [1].

Acute Toxicity Benchmarking vs. SSRIs

The documented toxicity advantage of 5c over fluoxetine hydrochloride—established within the same experimental framework—positions this compound as a reference standard for acute toxicity benchmarking studies in antidepressant research [1]. Toxicology and safety pharmacology groups can employ 5c as a comparator compound when evaluating novel antidepressant candidates, using its favorable acute toxicity profile (lower than fluoxetine) as a benchmark threshold for candidate selection in early-stage safety screening cascades.

Cognition & Performance Enhancement in Stress Models

The polyvalent activity spectrum of 5c—combining antidepressant, anxiolytic, nootropic, and performance-enhancing effects in a single orally bioavailable molecule—makes it a candidate tool compound for studies examining the intersection of mood, anxiety, and cognition [1]. This is particularly relevant for models of stress-induced cognitive impairment, where conventional antidepressants may lack pro-cognitive effects. The oral route of administration further facilitates chronic dosing regimens required for cognitive endpoint assessments, avoiding the confounds associated with repeated parenteral injections in longitudinal behavioral studies .

Application

Selection Property

Validation Focus

Chronic social defeat model studies

Compound selected via screening cascade

Multi-domain behavioral endpoint reproducibility

Polypharmacology receptor profiling

Trimodal GABA-A/MT1/MT2/σ1 binding prediction

Competitive binding and SAR validation

Acute toxicity comparator studies

Reported lower acute toxicity vs fluoxetine

Safety-related endpoint comparison in rodent models

Stress and cognition interaction studies

Oral bioactivity with multi-domain profile

Chronic dosing cognitive endpoint assessment

• [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity. Eur J Med Chem. 2023 Jan 5;245(Pt 2):114902. PMID: 36403514. View Source